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Compound of Interest

Compound Name: Cupric perchlorate

Cat. No.: B082784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cupric perchlorate (Cu(ClO₄)₂) is a powerful oxidizing agent that presents significant hazards

if not handled with the utmost care. These application notes provide detailed protocols for the

safe handling, storage, and disposal of cupric perchlorate to minimize risks in a laboratory

setting. Adherence to these guidelines is critical to prevent fires, explosions, and exposure to

this hazardous substance.

Hazard Identification and Quantitative Data
Cupric perchlorate is a strong oxidizer and can cause fire or explosion when in contact with

combustible materials.[1][2] It is also a skin and eye irritant.[1][2][3][4][5][6] The hexahydrate

form is hygroscopic, meaning it readily absorbs moisture from the air.[1][2][4][6][7]

Table 1: Quantitative Exposure Limits and Physical Properties
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Parameter Value Reference

Permissible Exposure Limit

(PEL) - OSHA
1 mg/m³ (as Cu) [8]

Threshold Limit Value (TLV) -

ACGIH
1 mg/m³ (as Cu) [6][8]

Immediately Dangerous to Life

or Health (IDLH) - NIOSH
100 mg/m³ (as Cu) [3][8]

Molecular Formula
Cl₂CuO₈ (anhydrous) /

Cu(ClO₄)₂·6H₂O (hexahydrate)
[5][7]

Molecular Weight 370.52 g/mol (hexahydrate) [2][7]

Appearance Blue crystals [1]

Specific Gravity 2.2250 g/cm³ [7]

Note: Toxicological properties of cupric perchlorate have not been fully investigated.[1][7]

LD50/LC50 data is not available.[7]

Experimental Protocols: Safe Handling and Use
Strict adherence to the following protocols is mandatory when working with cupric
perchlorate.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[2][7]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[1][4]

A chemical apron may also be necessary for larger quantities.[7]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA approved respirator

should be used.[2][7] Work should ideally be conducted in a well-ventilated area or a

chemical fume hood.[1][4][5]
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Engineering Controls
Ventilation: Use with adequate ventilation to keep airborne concentrations low.[1] A chemical

fume hood is highly recommended.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[1][2]

Handling Procedures
General Handling: Wash hands thoroughly after handling.[1][7] Avoid contact with eyes, skin,

and clothing.[1][2][4][5][7] Minimize dust generation and accumulation.[1][7]

Avoiding Incompatibilities: Keep away from heat, sparks, and open flames.[7] Do not allow

contact with combustible materials, clothing, reducing agents, acids, aluminum, and finely

powdered metals.[1][2][7][9]

Storage
Container: Store in a tightly closed container.[1][4][7]

Location: Store in a cool, dry, well-ventilated area away from incompatible substances.[4][7]

Conditions to Avoid: Protect from moisture as the hexahydrate is hygroscopic.[1][2][7] Do not

store near combustible materials.[1][7]

Disposal
Dispose of cupric perchlorate and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not dispose of down the drain.

Emergency Protocols
Spills and Leaks

Evacuate: Evacuate personnel from the immediate area.[4]

Ventilate: Ensure the area is well-ventilated.[1][7]

Control Ignition Sources: Remove all sources of ignition.[1][7]
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Containment: Carefully sweep or vacuum up the spilled material and place it into a suitable,

labeled disposal container.[1][2][7] Avoid generating dust.[1][7]

Decontamination: Clean the spill area thoroughly.

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1][4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[4] Seek medical attention if irritation develops or persists.[1]

Inhalation: Move the person to fresh air.[1][7] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[1][7] Seek medical attention.[1][7]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of

milk or water.[1][7] Never give anything by mouth to an unconscious person.[1][7] Seek

immediate medical attention.[1][7]

Fire Fighting
Extinguishing Media: Use a water spray, dry chemical, carbon dioxide, or appropriate foam.

[7] Use water with caution and in flooding amounts, as cupric perchlorate is a strong

oxidizer and contact with other materials may cause a fire.[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][7]
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Caption: Workflow for Safe Handling of Cupric Perchlorate.
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Caption: Decision-Making for a Cupric Perchlorate Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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